Cas no 5310-67-8 (3-hydroxy-7-nitronaphthalene-2-carboxylic acid)

• Product Name: 3-hydroxy-7-nitronaphthalene-2-carboxylic acid
• CAS No: 5310-67-8
• MF: C₁₁H₇NO₅
• MW: 233.176983118057
• CID: 1580762
• PubChem ID: 754866
• Update Time: 2025-04-21

3-hydroxy-7-nitronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-7-nitronaphthalene-2-carboxylic acid
• 3-hydroxy-7-nitro-2-naphthoic acid
• DTXSID40967628
• SR-01000204009
• 5310-67-8
• BDBM50421650
• Oprea1_544993
• SR-01000204009-1

• Inchi： 1S/C11H7NO5/c13-10-5-6-1-2-8(12(16)17)3-7(6)4-9(10)11(14)15/h1-5,13H,(H,14,15)
• InChI Key： SQLINTILAKQRPD-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=C2C=C(C=CC2=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.03241
• Monoisotopic Mass: 233.032422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 2.7

Experimental Properties

• Density: 1.593
• Boiling Point: 459.1°C at 760 mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.747
• PSA: 100.67